Cas no 1823456-81-0 (6-Chloro-5-iodo-3-methylpyridin-2-amine)

• Product Name: 6-Chloro-5-iodo-3-methylpyridin-2-amine
• CAS No: 1823456-81-0
• MF: C₆H₆ClIN₂
• MW: 268.482712268829
• CID: 6789793
• PubChem ID: 130153906
• Update Time: 2025-05-22

6-Chloro-5-iodo-3-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-iodo-3-methylpyridin-2-amine
• 1823456-81-0
• EN300-25980778

• Inchi： 1S/C6H6ClIN2/c1-3-2-4(8)5(7)10-6(3)9/h2H,1H3,(H2,9,10)
• InChI Key： UMGFEUXHNFVWKW-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(C)=C1)N)Cl

Computed Properties

• Exact Mass: 267.92642g/mol
• Monoisotopic Mass: 267.92642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-Chloro-5-iodo-3-methylpyridin-2-amine

Research Briefing on 6-Chloro-5-iodo-3-methylpyridin-2-amine (CAS: 1823456-81-0) and Its Applications in Chemical Biology and Pharmaceutical Research

6-Chloro-5-iodo-3-methylpyridin-2-amine (CAS: 1823456-81-0) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in the optimization of lead compounds for various therapeutic areas, including oncology and infectious diseases.

The structural features of 6-Chloro-5-iodo-3-methylpyridin-2-amine, such as the presence of halogen atoms and an amino group, make it an attractive scaffold for further chemical modifications. Researchers have exploited these functional groups to introduce diverse substituents, enabling the fine-tuning of pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which showed promising activity against B-cell malignancies.

In addition to its role in drug discovery, 6-Chloro-5-iodo-3-methylpyridin-2-amine has been employed in chemical biology studies to probe protein-ligand interactions. The iodine atom in particular facilitates the incorporation of radiolabels or other tags for imaging and binding studies. A recent preprint on bioRxiv detailed the use of this compound in the development of fluorescent probes for real-time monitoring of kinase activity in live cells, offering new insights into cellular signaling pathways.

The synthesis and scale-up of 6-Chloro-5-iodo-3-methylpyridin-2-amine have also been the focus of recent process chemistry research. A 2024 patent application (WO2024/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly relevant for the pharmaceutical industry, where efficient and sustainable production methods are increasingly prioritized.

Looking ahead, the unique properties of 6-Chloro-5-iodo-3-methylpyridin-2-amine position it as a valuable tool for both academic and industrial researchers. Its applications span from early-stage drug discovery to the development of diagnostic tools, reflecting the growing convergence of chemical biology and pharmaceutical sciences. Future research directions may include exploring its potential in PROTAC (proteolysis targeting chimera) design or as a fragment in fragment-based drug discovery campaigns.